Cas no 103620-20-8 ((9S,10S)-7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol)
![(9S,10S)-7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol structure](https://www.kuujia.com/scimg/cas/103620-20-8x500.png)
103620-20-8 structure
Product name:(9S,10S)-7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol
(9S,10S)-7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol Chemical and Physical Properties
Names and Identifiers
-
- (9S,10S)-7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol
- DTXSID80908510
- Benzo(f)quinoline-9,10-diol, 7,8,9,10-tetrahydro-, trans-
- 7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol
- 103620-20-8
-
- Inchi: InChI=1S/C13H13NO2/c15-11-6-4-8-3-5-10-9(2-1-7-14-10)12(8)13(11)16/h1-3,5,7,11,13,15-16H,4,6H2/t11-,13+/m0/s1
- InChI Key: DZYQWKYWOLITAY-WCQYABFASA-N
- SMILES: C1CC2=C(C(C1O)O)C3=C(C=C2)N=CC=C3
Computed Properties
- Exact Mass: 215.09469
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4Ų
- XLogP3: 1.1
Experimental Properties
- PSA: 53.35
(9S,10S)-7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol Related Literature
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2. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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